(NE,Z)-4-Bromo-N-[(4-bromophenyl)imino]-N'-(phenylamino)benzene-1-carboximidamide

• IUPAC Name: N'-anilino-4-bromo-N-(4-bromophenyl)iminobenzenecarboximidamide
• InChI: InChI=1S/C19H14Br2N4/c20-15-8-6-14(7-9-15)19(24-22-17-4-2-1-3-5-17)25-23-18-12-10-16(21)11-13-18/h1-13,22H/b24-19-,25-23?
• InChI Key: MICSIJKNSDFCDA-AJUGEIQBSA-N
• Canonical SMILES: C1=CC=C(C=C1)NN=C(C2=CC=C(C=C2)Br)N=NC3=CC=C(C=C3)Br
• Isomeric SMILES: C1=CC=C(C=C1)N/N=C(/C2=CC=C(C=C2)Br)\N=NC3=CC=C(C=C3)Br
• Molecular Formula: C19H14Br2N4
• Molecular Weight: 458.1 g/mol

Description

This compound is a complex organic molecule that contains bromine, nitrogen, and phenyl groups. It likely belongs to the class of imidamides.

Synthesis Analysis

The synthesis of such complex organic compounds often involves multiple steps, including the formation of imine (C=N) and amide (C(=O)NH) bonds. A common method for synthesizing imines is through the reaction of a primary amine with a carbonyl compound. The synthesis could also involve bromination, a common reaction in organic chemistry where a bromine atom is introduced into an organic compound.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in a molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound could be quite diverse, depending on the specific conditions and reactants used. It might undergo reactions typical of imines and amides, such as hydrolysis. The bromine atoms might also make it susceptible to reactions such as nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular size, and the presence of functional groups (like the imine and amide groups) would influence its properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future research directions involving this compound could be numerous, ranging from its synthesis and characterization to its potential applications in various fields such as medicine or materials science.